Cas no 2228001-04-3 (rac-(1R,3R)-3-2-(methoxymethyl)oxan-2-yl-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-2-(methoxymethyl)oxan-2-yl-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2228001-04-3
• MF: C₁₃H₂₂O₄
• MW: 242.311384677887
• CID: 5905964
• PubChem ID: 165971629
• Update Time: 2025-07-14

rac-(1R,3R)-3-2-(methoxymethyl)oxan-2-yl-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-2-(methoxymethyl)oxan-2-yl-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1737811
• 2228001-04-3
• rac-(1R,3R)-3-[2-(methoxymethyl)oxan-2-yl]-2,2-dimethylcyclopropane-1-carboxylic acid

• Inchi： 1S/C13H22O4/c1-12(2)9(11(14)15)10(12)13(8-16-3)6-4-5-7-17-13/h9-10H,4-8H2,1-3H3,(H,14,15)/t9-,10+,13?/m0/s1
• InChI Key： GWAUALSCELVTSR-RGPRDZHESA-N
• SMILES： O1CCCCC1(COC)[C@@H]1[C@@H](C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 242.15180918g/mol
• Monoisotopic Mass: 242.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.8Ų

Additional information on rac-(1R,3R)-3-2-(methoxymethyl)oxan-2-yl-2,2-dimethylcyclopropane-1-carboxylic acid

Chemical Profile of rac-(1R,3R)-3-2-(methoxymethyl)oxan-2-yl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2228001-04-3)

rac-(1R,3R)-3-2-(methoxymethyl)oxan-2-yl-2,2-dimethylcyclopropane-1-carboxylic acid, identified by its Chemical Abstracts Service number 2228001-04-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its complex stereochemical architecture, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a cyclopropane ring and an oxane moiety in its structure imparts unique reactivity and conformational properties, making it a valuable scaffold for medicinal chemists.

The stereochemistry of this compound is particularly noteworthy. The configuration rac-(1R,3R) indicates a mixture of enantiomers with a specific spatial arrangement of substituents around the chiral centers. This stereochemical purity is crucial for pharmaceutical applications, as the biological activity of many drugs is highly sensitive to their three-dimensional structure. The cyclopropane ring, a well-known pharmacophore, introduces rigidity into the molecule, which can enhance binding affinity to biological targets. Additionally, the oxane ring provides a flexible yet stable backbone, allowing for conformational adaptability in binding interactions.

In recent years, there has been growing interest in the development of cyclopropanecarboxylic acid derivatives as bioactive molecules. These compounds have demonstrated promise in various therapeutic areas, including anti-inflammatory, anti-tumor, and antimicrobial applications. The structure-activity relationships (SAR) of these derivatives have been extensively studied to optimize their pharmacological properties. For instance, modifications at the methoxymethyl substituent on the oxane ring have been shown to influence metabolic stability and bioavailability.

Recent research has highlighted the potential of rac-(1R,3R)-3-2-(methoxymethyl)oxan-2-yl-2,2-dimethylcyclopropane-1-carboxylic acid as a lead compound for drug discovery. Studies have demonstrated its ability to interact with specific biological targets through both hydrophobic and hydrogen bonding interactions. The cyclopropane moiety has been found to enhance binding affinity by inducing favorable van der Waals contacts with the receptor. Furthermore, computational modeling studies have suggested that the oxane ring can adopt multiple conformations that optimize interactions with protein binding pockets.

The synthesis of this compound presents unique challenges due to its complex stereochemistry. Traditional synthetic routes often require multi-step processes involving chiral auxiliaries or catalysts to achieve high enantiomeric purity. However, recent advances in asymmetric catalysis have provided more efficient methods for constructing chiral centers with high selectivity. For example, transition metal-catalyzed reactions have enabled the introduction of stereogenic centers with minimal racemization.

One particularly interesting application of rac-(1R,3R)-3-2-(methoxymethyl)oxan-2-yl-2,2-dimethylcyclopropane-1-carboxylic acid is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently targeted in anticancer therapies. The rigid framework of this compound can be exploited to design molecules that bind tightly to kinase active sites. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases with promising selectivity profiles.

The pharmacokinetic properties of this compound are also under investigation. Metabolic stability is a key factor determining the bioavailability and therapeutic efficacy of a drug candidate. By modifying functional groups such as the methoxymethyl moiety, researchers can influence metabolic pathways and improve drug persistence in vivo. Additionally, studies on solubility and permeability have been conducted to optimize formulation strategies for oral or parenteral administration.

Future directions in the study of rac-(1R,3R)-3-2-(methoxymethyl)oxan-2-yl-2,2-dimethylcyclopropane-1-carboxylic acid may include exploring its role in neurological disorders. The unique structural features of this compound make it an attractive candidate for modulating neurotransmitter systems. Preliminary data suggest that derivatives may interact with receptors involved in pain perception and cognition, offering potential therapeutic benefits for conditions such as neuropathic pain or cognitive impairment.

In conclusion,rac-(1R,3R)-3-2-(methoxymethyl)oxan-2-yl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2228001-04-3) represents a fascinating molecule with diverse applications in pharmaceutical research. Its complex stereochemistry and unique structural features provide opportunities for designing novel bioactive compounds with therapeutic potential. As research continues to uncover new applications for this compound,its significance in drug discovery is expected to grow, making it a valuable asset for medicinal chemists and pharmacologists alike.